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Cat. No.: B1246114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the fire retardant properties of metasilicate
composites against common alternatives, supported by experimental data. Due to the nascent

stage of research in the application of simple metasilicates as primary fire retardants in

polymer composites, this guide will focus on the established performance of alternative

materials while highlighting the potential mechanisms and related data for metasilicates,

primarily drawn from their use in coatings and synergistic systems.

Comparative Performance of Fire Retardant
Composites
The following tables summarize the key fire retardant performance metrics for various polymer

composites. Data for metasilicate composites is limited and primarily derived from studies on

coatings or complex systems. In contrast, extensive data is available for established fire

retardants like Ammonium Polyphosphate (APP) and Magnesium Hydroxide (MH).

Table 1: Cone Calorimetry Data for Various Polymer Composites
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Polymer
Matrix

Fire
Retardant
(wt%)

Time to
Ignition
(TTI) (s)

Peak Heat
Release
Rate
(pHRR)
(kW/m²)

Total Heat
Released
(THR)
(MJ/m²)

Reference

Polypropylen

e (PP)
None - 1104 106 [1]

PP

10%

Ammonium

Polyphosphat

e (APP)

- 925 92 [1]

PP

10% APP +

Montmorilloni

te

- 751-769 62-66 [1]

PP

30% Pecan

Nutshell + 20

phr APP

-

Reduced by

69% vs. neat

PP

- [2]

PP

60%

Magnesium

Hydroxide

(MH)

-

Reduced by

49.5% vs.

neat LLDPE

- [3]

High-Density

Polyethylene

(HDPE)

None - 1570.2 - [4]

HDPE

Paraffin/EG/

MH/ATH

blend

25-40 655.9 - [4]

Epoxy Resin None 21 - - [5]

Epoxy Resin

15%

Ammonium

Polyphosphat

e (APP)

-

Reduced by

83.6% vs.

neat EP

Reduced by

32.3% vs.

neat EP

[6][7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.degruyterbrill.com/document/doi/10.1515/chem-2018-0013/html
https://www.degruyterbrill.com/document/doi/10.1515/chem-2018-0013/html
https://www.degruyterbrill.com/document/doi/10.1515/chem-2018-0013/html
https://www.proquest.com/openview/93072d1fad9734b989ffde036af35be2/1?pq-origsite=gscholar&cbl=2044463
https://www.researchgate.net/figure/Cone-calorimetry-test-data-for-LLDPE-and-its-composites_tbl2_374789361
https://www.mdpi.com/2073-4360/12/1/180
https://www.mdpi.com/2073-4360/12/1/180
https://www.mdpi.com/2073-4360/13/6/984
https://pmc.ncbi.nlm.nih.gov/articles/PMC10007013/
https://pdfs.semanticscholar.org/c68d/22569e35444cc6b5d4867d27bb96d0cc88f6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epoxy Resin
LIG/APP/EP

coating
57 -

Reduced by

71.1% vs.

neat EP

[5]

Epoxy Resin

6 wt%

Calcium

Gluconate@

APP

- 397.5 68.9 [8]

Note: Direct comparative data for simple metasilicate-filled polymer composites from cone

calorimetry is sparse in the reviewed literature.

Table 2: Limiting Oxygen Index (LOI) and UL 94 Ratings
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Polymer Matrix
Fire Retardant
(wt%)

Limiting
Oxygen Index
(LOI) (%)

UL 94 Rating Reference

Polypropylene

(PP)
None ~17.4 Not Rated [9]

PP

20%

Microencapsulat

ed APP

24 - [10]

PP

37.5%

MH/EG/MRP

blend

- V-0 [11]

Epoxy Resin None 22.2 - 26.3 Fails [6][8]

Epoxy Resin

15%

Diaminodiphenyl

methane

modified APP

37.1 V-0 [7]

Epoxy Resin
15% RGO-

modified APP
35.8 - [6]

Epoxy Resin
6 wt% Calcium

Gluconate@APP
27.5 V-0 [8]

Note: The LOI is the minimum oxygen concentration to support combustion. Materials with an

LOI > 21% are considered flame retardant in air.[2] UL 94 is a vertical burn test, with V-0 being

the highest rating for self-extinguishing properties without dripping.

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for reproducibility and

comparative analysis.

Cone Calorimetry (ASTM E1354 / ISO 5660)
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This is one of the most effective bench-scale methods for determining the fire-response

characteristics of materials.[12]

Apparatus: The cone calorimeter consists of a conical radiant heater, a load cell to measure

mass loss, an ignition system, and an exhaust system with gas analysis.[12]

Specimen: Typically 100 mm x 100 mm, with a thickness up to 50 mm. The specimen is

wrapped in aluminum foil, leaving the top surface exposed, and placed in a sample holder.

Procedure:

The conical heater is set to a specific heat flux, commonly 35 or 50 kW/m².

The conditioned specimen is placed on the load cell under the heater.

A spark igniter is positioned above the specimen to ignite the pyrolysis gases.

The test continues until flaming ceases or for a predetermined duration.

Throughout the test, the instrument continuously measures the oxygen concentration in

the exhaust gas, from which the heat release rate (HRR) is calculated based on the

oxygen consumption principle (approximately 13.1 kJ of heat is released per gram of

oxygen consumed). Mass loss, smoke production (via a laser system), and CO/CO₂

production are also recorded.

Key Parameters Measured:

Time to Ignition (TTI): The time it takes for the specimen to ignite after being exposed to

the heat flux.

Heat Release Rate (HRR): The rate at which heat is generated by the burning material,

with the Peak Heat Release Rate (pHRR) being a critical indicator of fire intensity.

Total Heat Released (THR): The total amount of heat generated during the entire

combustion process.

Mass Loss Rate (MLR): The rate at which the material's mass decreases due to

combustion.
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Specific Extinction Area (SEA): A measure of smoke production.

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589)
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.[2]

Apparatus: A vertical heat-resistant glass column, a specimen holder, a gas mixing and

control system, and an ignition source.

Specimen: Typically a vertical bar of 70-150 mm in length, 6.5 mm in width, and 3 mm in

thickness.

Procedure:

The specimen is mounted vertically in the glass column.

A mixture of oxygen and nitrogen is introduced at the bottom of the column at a specified

flow rate.

The top of the specimen is ignited with a pilot flame.

The oxygen concentration is then systematically varied. The LOI is the minimum oxygen

concentration at which the flame is sustained for a specific duration (e.g., 180 seconds) or

burns a certain length of the specimen.

Interpretation: A higher LOI value indicates better flame retardancy. Materials with an LOI

greater than 21% (the approximate concentration of oxygen in air) are considered self-

extinguishing in a normal atmosphere.[13]

UL 94 Vertical Burn Test
This test is used to assess the flammability of plastic materials for parts in devices and

appliances.

Apparatus: A test chamber, a specimen holder, a Bunsen burner, a timing device, and a

piece of cotton.
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Specimen: A rectangular bar, typically 125 mm x 13 mm, with a thickness not exceeding 13

mm.

Procedure:

The specimen is clamped vertically. A layer of dry absorbent cotton is placed 300 mm

below the specimen.

A 20 mm high blue flame is applied to the bottom of the specimen for 10 seconds and then

removed. The duration of flaming is recorded.

As soon as flaming ceases, the flame is immediately reapplied for another 10 seconds and

then removed. The durations of flaming and glowing are recorded.

Classification:

V-0: Afterflame time for each individual specimen is ≤ 10 seconds after each flame

application; total afterflame time for any set of 5 specimens is ≤ 50 seconds; no flaming

drips that ignite the cotton.

V-1: Afterflame time for each individual specimen is ≤ 30 seconds after each flame

application; total afterflame time for any set of 5 specimens is ≤ 250 seconds; no flaming

drips that ignite the cotton.

V-2: Afterflame time for each individual specimen is ≤ 30 seconds after each flame

application; total afterflame time for any set of 5 specimens is ≤ 250 seconds; flaming

drips that ignite the cotton are allowed.[14]

Signaling Pathways and Experimental Workflows
The following diagram illustrates a typical workflow for the assessment of fire retardant

properties in polymer composites.
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Workflow for Fire Retardant Assessment

Discussion and Conclusion
Metasilicate Composites: Potential and Current Limitations
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Metasilicates, such as sodium metasilicate, are known to have fire resistant properties.[15]

Their mechanism is believed to involve two main actions:

Endothermic Decomposition: Hydrated metasilicates release water upon heating, which is

an endothermic process that cools the material and dilutes the flammable gases in the gas

phase.

Formation of a Protective Layer: Upon heating, metasilicates can form a glassy, ceramic-

like layer on the surface of the material. This layer acts as a physical barrier, insulating the

underlying polymer from the heat source and impeding the transfer of flammable volatiles to

the flame.

While these properties have been effectively utilized in fire-resistant coatings for wood and

textiles, and in inorganic geopolymer composites, there is a notable lack of comprehensive

studies on their use as a primary fire retardant filler in common thermoplastic and thermoset

composites. The available literature often discusses metasilicates (like wollastonite, a calcium

metasilicate) in the context of improving mechanical and thermal properties, with limited

quantitative data on their fire retardant efficacy in terms of cone calorimetry or LOI.[15]

Comparison with Established Alternatives

Ammonium Polyphosphate (APP): APP is a well-established intumescent fire retardant. It

works in the condensed phase by promoting the formation of a swollen, multicellular char

layer that insulates the polymer. As seen in the data tables, APP is highly effective in

reducing pHRR and THR and increasing the LOI of polymers like polypropylene and epoxy

resins.[1][2][5][6][7][8][10][16][17][18][19]

Magnesium Hydroxide (MH): MH is an inorganic filler that acts as a fire retardant through an

endothermic decomposition, releasing water vapor and forming a protective layer of

magnesium oxide. It is effective in reducing heat release and smoke production, though

typically required at higher loading levels (often >50 wt%) to achieve significant fire

retardancy, which can impact the mechanical properties of the composite.[3][4][11][20][21]

Conclusion

Metasilicates present a theoretically promising, low-cost, and potentially synergistic additive

for fire retardant polymer composites. Their ability to release water and form a glassy barrier is
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advantageous. However, the current body of scientific literature lacks the quantitative,

comparative data necessary to fully assess their performance against established fire

retardants like APP and MH in polymer composite systems.

For researchers and scientists, this represents a significant area for future investigation. Key

research questions include determining the optimal particle size, loading levels, and surface

treatments for metasilicates in various polymer matrices to maximize their fire retardant

efficiency. Direct comparative studies using standardized tests like cone calorimetry and LOI

are essential to benchmark their performance and explore potential synergistic effects with

other fire retardant additives. Until such data becomes available, APP and MH remain the more

characterized and reliable choices for imparting fire retardancy to polymer composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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